(E)-1-(3-(3-methoxypropyl)-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea

• IUPAC Name: 1-[3-(3-methoxypropyl)-2-oxoquinazolin-4-yl]-3-phenylurea
• InChI: InChI=1S/C19H20N4O3/c1-26-13-7-12-23-17(15-10-5-6-11-16(15)21-19(23)25)22-18(24)20-14-8-3-2-4-9-14/h2-6,8-11H,7,12-13H2,1H3,(H2,20,22,24)
• InChI Key: GMKFUCDAVBUFBO-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=C2C=CC=CC2=NC1=O)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

“(E)-1-(3-(3-methoxypropyl)-2-oxo-2,3-dihydroquinazolin-4(1H)-ylidene)-3-phenylurea” is a chemical compound with the molecular formula C19H20N4O3. .

Synthesis Analysis

Unfortunately, I couldn’t find any specific synthesis methods for this compound. Generally, quinazolines can be synthesized through various methods such as the Friedländer synthesis, the Pfitzinger reaction, or the Conrad-Limpach reaction. The exact method would depend on the specific substituents and their positions on the quinazoline ring.

Molecular Structure Analysis

The molecular structure analysis of this compound would involve understanding the arrangement of atoms and the nature of the bonds between them. Unfortunately, I couldn’t find any specific information on the molecular structure of this compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Quinazolines can undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, reactivity, and stability. .

Safety And Hazards

The safety and hazards associated with a compound depend on its toxicity, flammability, and reactivity. Unfortunately, I couldn’t find any specific information on the safety and hazards of this compound.

Future Directions

The future directions for the study of this compound would depend on its potential applications. Quinazolines have been studied for their potential use in various fields, including medicine and materials science. However, without specific information on this compound, it’s difficult to predict its future directions.

I hope this general information is helpful. For more detailed and specific information, further research or consultation with a chemist or chemical engineer would be necessary. Please note that while I strive to provide accurate and up-to-date information, this response should not be used as a replacement for professional advice.